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Compound of Interest

Compound Name: 2-Methyl-3-butenenitrile

Cat. No.: B095465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Methyl-3-butenenitrile (CAS No. 16529-56-9), a key intermediate in various chemical

syntheses. Understanding the solubility of this compound is crucial for its application in reaction

chemistry, process design, and formulation development. This document compiles available

quantitative and qualitative solubility data, outlines detailed experimental protocols for solubility

determination, and presents logical workflows and influencing factors through visual diagrams.

Core Topic: Solubility of 2-Methyl-3-butenenitrile
2-Methyl-3-butenenitrile is a clear, yellow, and highly flammable liquid.[1][2] Its molecular

structure, containing both a polar nitrile group and a nonpolar butenyl group, results in a

nuanced solubility profile across different solvent classes.

Quantitative and Qualitative Solubility Data
The following table summarizes the known solubility of 2-Methyl-3-butenenitrile in various

solvents. While quantitative data is limited in publicly available literature, qualitative

assessments provide valuable guidance for solvent selection.
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Solvent
Chemical
Formula

Type Solubility
Temperatur
e

Citation

Water H₂O Polar Protic
10 to 50

mg/mL

72 °F (22.2

°C)
[1]

Water H₂O Polar Protic
Slightly

soluble
Not Specified [3][4][5][6][7]

Acetone C₃H₆O Polar Aprotic Soluble Not Specified [6][8]

Ethanol C₂H₅OH Polar Protic Soluble Not Specified [6][8]

Note: The term "soluble" indicates that the substance mixes completely with the solvent to form

a homogeneous solution. "Slightly soluble" suggests limited dissolution. For precise

applications, experimental determination of quantitative solubility is recommended.

Experimental Protocols for Solubility Determination
A precise understanding of solubility often requires experimental determination. The following is

a generalized protocol based on the common "shake-flask" method, which can be adapted for

2-Methyl-3-butenenitrile.

Principle
This method involves creating a saturated solution of the solute (2-Methyl-3-butenenitrile) in a

given solvent by allowing the mixture to reach equilibrium. The concentration of the dissolved

solute in the supernatant is then determined using an appropriate analytical technique.

Materials and Equipment
Solute: 2-Methyl-3-butenenitrile (of known purity)

Solvents: High-purity solvents of interest

Apparatus:

Analytical balance
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Vials with screw caps and PTFE septa

Constant temperature shaker or incubator

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument (e.g., Gas Chromatograph with a suitable detector like FID, or HPLC-

UV)

Procedure
Preparation of Supersaturated Solution:

Add an excess amount of 2-Methyl-3-butenenitrile to a vial containing a known volume of

the solvent. The excess solid ensures that saturation is reached.

Seal the vials tightly to prevent the evaporation of the volatile nitrile and solvent.

Equilibration:

Place the vials in a constant temperature shaker.

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. The temperature should be carefully controlled and recorded.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the same temperature to let the

undissolved solute settle.

For finer separation, centrifuge the vials at a controlled temperature.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant using a syringe.
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Immediately filter the aliquot using a syringe filter into a pre-weighed volumetric flask to

remove any remaining undissolved micro-particles.

Dilute the filtered sample to a known volume with the same solvent.

Quantification:

Analyze the diluted sample using a pre-calibrated analytical method (e.g., GC-FID) to

determine the concentration of 2-Methyl-3-butenenitrile.

Prepare a calibration curve using standard solutions of 2-Methyl-3-butenenitrile of known

concentrations.

Calculation:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as mg/mL, g/100g of solvent, or mol/L.

Visualizing Methodologies and Relationships
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of solubility.
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Preparation

Equilibration

Separation & Sampling

Analysis

Add excess 2-Methyl-3-butenenitrile to solvent

Seal vial

Agitate at constant temperature (e.g., 24-48h)

Settle or centrifuge

Withdraw and filter supernatant

Dilute sample

Quantify using GC or HPLC

Calculate solubility
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Solute Properties Solvent Properties System Conditions

Solubility of
2-Methyl-3-butenenitrile
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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